Cas no 941294-35-5 (5-Bromo-4-(2,5-dimethylphenyl)pyrimidine)

• Product Name: 5-Bromo-4-(2,5-dimethylphenyl)pyrimidine
• CAS No: 941294-35-5
• MF: C₁₂H₁₁BrN₂
• MW: 263.133141756058
• MDL: MFCD09475896
• CID: 858013
• Update Time: 2025-06-23

5-Bromo-4-(2,5-dimethylphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(2,5-dimethylphenyl)pyrimidine

• MDL： MFCD09475896
• Inchi： 1S/C12H11BrN2/c1-8-3-4-9(2)10(5-8)12-11(13)6-14-7-15-12/h3-7H,1-2H3
• InChI Key： CMNDRTQHXUJLHE-UHFFFAOYSA-N
• SMILES： BrC1=CN=CN=C1C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 262.01100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 25.78000
• LogP: 3.52290

5-Bromo-4-(2,5-dimethylphenyl)pyrimidine Security Information

• Hazardous Material Identification：

Additional information on 5-Bromo-4-(2,5-dimethylphenyl)pyrimidine

Comprehensive Overview of 5-Bromo-4-(2,5-dimethylphenyl)pyrimidine (CAS No. 941294-35-5)

5-Bromo-4-(2,5-dimethylphenyl)pyrimidine (CAS No. 941294-35-5) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, organic synthesis, and material science. This compound, characterized by its unique pyrimidine core and bromine substitution, serves as a critical intermediate in the development of advanced small-molecule therapeutics and functional materials. Its molecular structure, featuring a 2,5-dimethylphenyl group, enhances its utility in structure-activity relationship (SAR) studies, making it a valuable tool for researchers.

In recent years, the demand for 5-Bromo-4-(2,5-dimethylphenyl)pyrimidine has surged due to its role in drug discovery and medicinal chemistry. Researchers are particularly interested in its potential applications in targeting kinase inhibitors and enzyme modulators, which are pivotal in treating diseases such as cancer and inflammatory disorders. The compound's bromine atom offers a reactive site for further cross-coupling reactions, enabling the synthesis of more complex molecules with tailored properties. This versatility aligns with the growing trend of precision medicine and personalized therapeutics, where customized molecular designs are essential.

The synthesis of 5-Bromo-4-(2,5-dimethylphenyl)pyrimidine typically involves palladium-catalyzed coupling or nucleophilic aromatic substitution reactions, reflecting advancements in green chemistry and sustainable synthesis. These methods minimize waste and improve yield, addressing the increasing focus on environmentally friendly practices in chemical manufacturing. Additionally, the compound's high purity and stability make it suitable for high-throughput screening (HTS), a technique widely used in drug development pipelines to identify promising candidates efficiently.

Beyond pharmaceuticals, 5-Bromo-4-(2,5-dimethylphenyl)pyrimidine has found applications in agrochemicals and electronic materials. Its aromatic system and electron-withdrawing properties contribute to the design of organic semiconductors and light-emitting diodes (OLEDs), aligning with the global push for renewable energy and energy-efficient technologies. This dual utility in life sciences and advanced materials underscores its interdisciplinary importance.

Frequently asked questions about 5-Bromo-4-(2,5-dimethylphenyl)pyrimidine include its solubility, storage conditions, and handling precautions. The compound is generally soluble in organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane (DCM), but insoluble in water. Proper storage in a cool, dry place under inert atmosphere is recommended to maintain its integrity. Researchers also inquire about its spectroscopic data (e.g., NMR, HPLC, and mass spectrometry), which are critical for quality control and structural verification.

In summary, 5-Bromo-4-(2,5-dimethylphenyl)pyrimidine (CAS No. 941294-35-5) is a multifaceted compound with broad applications in drug discovery, material science, and sustainable chemistry. Its structural versatility and reactivity make it indispensable for modern research, while its alignment with industry trends ensures its continued relevance. As scientific inquiries evolve, this compound is poised to remain at the forefront of innovation and technological advancement.